Cas no 1931948-79-6 (trans-2-(4-methyl-1,4-diazepan-1-yl)cyclopentan-1-ol)

• Product Name: trans-2-(4-methyl-1,4-diazepan-1-yl)cyclopentan-1-ol
• CAS No: 1931948-79-6
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 6323395
• PubChem ID: 102734333
• Update Time: 2025-10-19

trans-2-(4-methyl-1,4-diazepan-1-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(4-methyl-1,4-diazepan-1-yl)cyclopentan-1-ol
• AKOS040823129
• starbld0007042
• (1R,2R)-2-(4-methyl-1,4-diazepan-1-yl)cyclopentan-1-ol
• 1931948-79-6
• F6545-4600

• Inchi： 1S/C11H22N2O/c1-12-6-3-7-13(9-8-12)10-4-2-5-11(10)14/h10-11,14H,2-9H2,1H3/t10-,11-/m1/s1
• InChI Key： LHHBXEOFABPUQJ-GHMZBOCLSA-N
• SMILES： O[C@@H]1CCC[C@H]1N1CCN(C)CCC1

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 26.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on trans-2-(4-methyl-1,4-diazepan-1-yl)cyclopentan-1-ol

Introduction to trans-2-(4-methyl-1,4-diazepan-1-yl)cyclopentan-1-ol (CAS No. 1931948-79-6)

trans-2-(4-methyl-1,4-diazepan-1-yl)cyclopentan-1-ol, identified by its Chemical Abstracts Service number CAS No. 1931948-79-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a cyclopentanone core linked to a 4-methylated piperazine ring, has garnered attention due to its potential biological activities and structural features that make it a valuable candidate for further research and development.

The structural composition of trans-2-(4-methyl-1,4-diazepan-1-yl)cyclopentan-1-ol consists of a cyclopentane ring substituted with a hydroxyl group at the 1-position and an N-substituted piperazine moiety at the 2-position. The presence of the 4-methyl group on the piperazine ring enhances its solubility and metabolic stability, which are critical factors in drug design. This structural motif is reminiscent of several known pharmacophores that exhibit a wide range of biological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and potential applications in treating neurological disorders.

In recent years, there has been growing interest in developing novel compounds that can interact with complex biological targets. The< strong>trans configuration of the molecule is particularly noteworthy, as it can influence the compound's binding affinity and selectivity when interacting with biological receptors. The cyclopentanone ring is a common structural feature in many bioactive molecules, providing a rigid scaffold that can optimize interactions with target proteins.

One of the most compelling aspects of trans-2-(4-methyl-1,4-diazepan-1-yl)cyclopentan-1-ol is its potential application in the treatment of neurological and psychiatric disorders. The piperazine moiety is known to have favorable pharmacokinetic properties and can modulate neurotransmitter systems such as serotonin and dopamine. Recent studies have shown that compounds with similar structural features exhibit promising effects in animal models of depression and anxiety. For instance, derivatives of piperazine have been investigated for their ability to enhance serotonin release or block reuptake, which could lead to novel therapeutic strategies.

The hydroxyl group on the cyclopentanone ring may also play a crucial role in the compound's biological activity. Hydroxylated aromatic or heteroaromatic compounds are often found to be bioactive due to their ability to form hydrogen bonds with biological targets. This feature could enhance the compound's binding affinity to specific enzymes or receptors involved in neurological pathways. Additionally, the hydroxyl group may participate in redox reactions or metabolic transformations, which could influence the compound's pharmacokinetic profile.

The synthesis of trans-2-(4-methyl-1,4-diazepan-1-yl)cyclopentan-1-ol presents an interesting challenge for organic chemists due to its complex stereochemistry. The synthesis must ensure the correct stereochemical configuration at both the cyclopentane and piperazine moieties to achieve the desired biological activity. Advances in synthetic methodologies have made it possible to construct such complex molecules with high precision, enabling researchers to explore their full potential.

In conclusion, trans-2-(4-methyl-1,4-diazepan-1-yl)cyclopentan-1-ol represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, including the cyclopentanone core and 4-methylated piperazine ring, make it an attractive molecule for developing novel therapeutics targeting neurological and psychiatric disorders. As research continues to uncover new applications for this compound, it is likely that additional insights into its biological activity and pharmacological properties will emerge.